Cas no 1804705-60-9 (2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde
• CAS No: 1804705-60-9
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4806219
• Update Time: 2025-07-19

2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-5-3(2-13)1-4(11)12-6(5)7(9)10/h1-2,7H
• InChI Key： OHESBQGOHQZZPW-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde (CAS No. 1804705-60-9)

The compound 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde (CAS No. 1804705-60-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a difluoromethyl group, a fluoro substituent, and an iodo moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde is its role in the development of next-generation therapeutics. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, which are critical factors in medicinal chemistry. Recent studies have explored its use as a building block for kinase inhibitors and antiviral agents, aligning with the current global focus on infectious disease research and personalized medicine.

In the agrochemical sector, this compound is being investigated for its potential to create novel pesticides and herbicides. The difluoromethyl group is known to improve the efficacy of agrochemicals by enhancing their binding affinity to target enzymes. With the increasing demand for sustainable farming solutions and environmentally friendly pesticides, 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde is poised to play a pivotal role in addressing these challenges.

From a synthetic chemistry perspective, the compound's aldehyde functionality and halogenated pyridine core offer numerous opportunities for cross-coupling reactions and nucleophilic substitutions. These reactions are essential for constructing complex molecular architectures, which are often required in high-value chemical manufacturing. The compound's compatibility with palladium-catalyzed reactions and microwave-assisted synthesis further enhances its utility in modern laboratories.

The safety profile and handling precautions of 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde are also topics of interest. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this compound.

In conclusion, 2-(Difluoromethyl)-3-fluoro-6-iodopyridine-4-carboxaldehyde (CAS No. 1804705-60-9) is a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity make it a valuable tool for scientists and engineers working on cutting-edge technologies. As research continues to uncover new possibilities, this compound is expected to remain at the forefront of chemical innovation.